Cas no 843666-27-3 (Boc-C14-COOH)

Boc-C14-COOH structure
Boc-C14-COOH structure
Product name:Boc-C14-COOH
CAS No:843666-27-3
MF:C20H38O4
MW:342.513327121735
MDL:MFCD23136039
CID:583312
PubChem ID:354333073

Boc-C14-COOH Chemical and Physical Properties

Names and Identifiers

    • Hexadecanedioic acid, mono(1,1-dimethylethyl) ester
    • tert-Butyl Hydrogen Hexadecanedioate
    • 16-(TERT-BUTOXY)-16-OXOHEXADECANOIC ACID
    • 16-[(2-methylpropan-2-yl)oxy]-16-oxohexadecanoate
    • hexadecanedioic acid mono-tert-butyl ester
    • mono-tert-butyl hexadecandioate
    • HXJICNOLPKEOLU-UHFFFAOYSA-N
    • ZB0900
    • hexadecandioic acid mono t-butyl ester
    • OR303207
    • AK179231
    • Boc-C14-COOH
    • 1-(1,1-Dimethylethyl) hexadecanedioate (ACI)
    • Hexadecanedioic acid, mono(1,1-dimethylethyl) ester (9CI)
    • SS-4582
    • MFCD23136039
    • BP-29785
    • SY055761
    • SCHEMBL417894
    • AKOS025393542
    • 16-[(2-methylpropan-2-yl)oxy]-16-oxohexadecanoic acid
    • HY-W034599
    • 16-(tert-butoxy)-16-oxohexadecanoicacid
    • 843666-27-3
    • 16-(tert-Butoxy)-16-oxopalmitic acid, tert-Butyl 15-carboxypentadecanoate
    • CS-0085848
    • A1-13810
    • B4911
    • DB-111183
    • 16-(tert-Butoxy)-16-Hexadecanedioic Acid
    • MDL: MFCD23136039
    • Inchi: 1S/C20H38O4/c1-20(2,3)24-19(23)17-15-13-11-9-7-5-4-6-8-10-12-14-16-18(21)22/h4-17H2,1-3H3,(H,21,22)
    • InChI Key: HXJICNOLPKEOLU-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC(OC(C)(C)C)=O)O

Computed Properties

  • Exact Mass: 341.26900
  • Monoisotopic Mass: 342.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Melting Point: 58.0 to 62.0 deg-C
  • PSA: 66.43000
  • LogP: 4.53940

Boc-C14-COOH Security Information

Boc-C14-COOH Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-C14-COOH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1490284-1g
16-(tert-Butoxy)-16-oxohexadecanoic acid
843666-27-3 98%
1g
$14.00 2022-05-16
TRC
B415990-1mg
16-(tert-Butoxy)-16-oxohexadecanoic Acid
843666-27-3
1mg
$ 50.00 2022-06-07
TRC
B415990-10mg
16-(tert-Butoxy)-16-oxohexadecanoic Acid
843666-27-3
10mg
$ 80.00 2022-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4911-1G
tert-Butyl Hydrogen Hexadecanedioate
843666-27-3 >95.0%(GC)(T)
1g
¥990.00 2024-04-15
eNovation Chemicals LLC
Y1106537-100g
16-(tert-butoxy)-16-oxohexadecanoic acid
843666-27-3 95%
100g
$750 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1156488-100g
Boc-C14-COOH
843666-27-3 98%
100g
¥2444.00 2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T75710-10g
tert-Butyl Hydrogen Hexadecanedioate
843666-27-3 98%
10g
¥239.0 2024-07-18
Apollo Scientific
OR303207-5g
16-(tert-Butoxy)-16-oxohexadecanoic acid
843666-27-3 98%
5g
£60.00 2025-02-19
Apollo Scientific
OR303207-10g
16-(tert-Butoxy)-16-oxohexadecanoic acid
843666-27-3 98%
10g
£105.00 2025-02-19
Chemenu
CM219828-1g
16-(tert-Butoxy)-16-oxohexadecanoic acid
843666-27-3 95%
1g
$173 2022-09-28

Boc-C14-COOH Production Method

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